Cas no 1780955-73-8 (7,7-difluoro-2-azaspiro[4.5]decane)

• Product Name: 7,7-difluoro-2-azaspiro[4.5]decane
• CAS No: 1780955-73-8
• MF: C₉H₁₅F₂N
• MW: 175.22
• CID: 5291893
• Update Time: 2026-03-10

7,7-difluoro-2-azaspiro[4.5]decane Chemical and Physical Properties

Names and Identifiers

• 7,7-difluoro-2-azaspiro[4.5]decane
• 7,7-DIFLU0R0-2-AZASPIR0E4. 5]DECANE

• Inchi： 1S/C9H15F2N/c10-9(11)3-1-2-8(6-9)4-5-12-7-8/h12H,1-7H2
• InChI Key： KFJBFGNJPGEYNS-UHFFFAOYSA-N
• SMILES： C1C2(CCCC(F)(F)C2)CCN1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azaspirodecane derivatives Azaspirodecane derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azaspirodecane derivatives

Additional information on 7,7-difluoro-2-azaspiro[4.5]decane

7,7-Difluoro-2-azaspiro[4.5]decane (CAS No. 1780955-73-8): A Versatile Spirocyclic Building Block for Drug Discovery

In the rapidly evolving field of medicinal chemistry, 7,7-difluoro-2-azaspiro[4.5]decane (CAS No. 1780955-73-8) has emerged as a highly valuable spirocyclic compound with significant potential in pharmaceutical research. This unique fluorinated heterocycle combines the structural advantages of a spiro scaffold with the beneficial properties of fluorine atoms, making it an attractive building block for drug design. As researchers increasingly focus on three-dimensional drug-like molecules to improve binding selectivity and metabolic stability, compounds like 7,7-difluoro-2-azaspiro[4.5]decane are gaining attention in both academic and industrial settings.

The molecular structure of 7,7-difluoro-2-azaspiro[4.5]decane features a central spiro carbon connecting a piperidine ring and a fluorinated cyclohexane moiety. This arrangement creates a rigid, three-dimensional framework that can effectively modulate the physicochemical properties of potential drug candidates. The incorporation of fluorine atoms at the 7-position significantly influences the molecule's electronic characteristics, lipophilicity, and metabolic stability - all critical factors in modern drug discovery programs. Recent literature searches reveal growing interest in "fluorinated spiro compounds in CNS drugs" and "spirocyclic scaffolds for kinase inhibitors," highlighting the relevance of this compound class.

From a synthetic chemistry perspective, 7,7-difluoro-2-azaspiro[4.5]decane serves as a versatile intermediate that can be further functionalized at multiple positions. The secondary amine functionality allows for various derivatization strategies, including amide formation, reductive amination, or protection/deprotection sequences. The spirocyclic core maintains conformational rigidity while offering vectors for structure-activity relationship exploration. These features make it particularly valuable for addressing current challenges in GPCR-targeted therapeutics and allosteric modulator development, two areas receiving substantial research investment.

The pharmaceutical applications of 7,7-difluoro-2-azaspiro[4.5]decane derivatives are broad and expanding. Analysis of search trends shows particular interest in "spirocyclic compounds for neurological disorders" and "fluorinated building blocks for PET tracers." The compound's structural features suggest potential utility in developing agents for central nervous system diseases, where the combination of fluorine atoms and spiro architecture may enhance blood-brain barrier penetration and target engagement. Additionally, the azaspiro[4.5]decane framework appears in several investigational compounds targeting protein-protein interactions, a hot topic in contemporary drug discovery.

Market dynamics for specialty fluorinated heterocycles like 7,7-difluoro-2-azaspiro[4.5]decane reflect the growing demand for structurally diverse screening compounds. Pharmaceutical companies and CROs are actively seeking novel three-dimensional scaffolds to populate their screening libraries, driving innovation in spirocyclic chemistry. The compound's commercial availability through specialty chemical suppliers has increased in recent years, with procurement inquiries often focusing on "bulk quantities of fluorinated spiroamines" and "custom synthesis of azaspiro[4.5]decane derivatives."

From a medicinal chemistry standpoint, the 7,7-difluoro substitution pattern offers distinct advantages. Fluorine's strong electronegativity can influence nearby pharmacophores through electronic effects, while the gem-difluoro moiety may serve as a bioisostere for carbonyl groups or other polar functionalities. These properties are particularly relevant for current research trends in "fluorine in drug design" and "improving drug metabolic stability," frequently searched topics in pharmaceutical databases. The compound's spirocyclic nature also contributes to reducing planar molecular character, a desirable feature for avoiding promiscuous binding and off-target effects.

Quality control and characterization of 7,7-difluoro-2-azaspiro[4.5]decane typically involve advanced analytical techniques. Nuclear magnetic resonance (NMR) spectroscopy, particularly 19F NMR, provides crucial structural information about the fluorine environment, while mass spectrometry confirms molecular weight and purity. High-performance liquid chromatography (HPLC) ensures the absence of synthetic byproducts, important for researchers investigating "high-purity spirocyclic intermediates." The compound's physical properties, including its lipophilicity parameters and solubility characteristics, are frequently requested data points from potential users.

Looking toward future applications, 7,7-difluoro-2-azaspiro[4.5]decane demonstrates promise in emerging areas of pharmaceutical research. Its structural features align well with current interests in "fragment-based drug discovery" and "covalent inhibitor design," both trending topics in medicinal chemistry literature. The compound's rigid three-dimensional structure may offer solutions to challenges in targeting protein surfaces rather than traditional binding pockets. Additionally, the presence of fluorine atoms makes derivatives potentially useful as imaging probes or in the development of isotopically labeled compounds for metabolic studies.

In conclusion, 7,7-difluoro-2-azaspiro[4.5]decane (CAS No. 1780955-73-8) represents a sophisticated spirocyclic building block that addresses multiple contemporary needs in drug discovery. Its unique combination of fluorine substitution, three-dimensionality, and synthetic versatility positions it as a valuable tool for medicinal chemists tackling complex therapeutic targets. As evidenced by search trends and publication activity, the scientific community continues to explore novel applications for this and related azaspiro[4.5]decane derivatives, ensuring its ongoing relevance in pharmaceutical research and development.